8-Fluoro-1-tetralone

• IUPAC Name: 8-fluoro-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C10H9FO/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1,3,5H,2,4,6H2
• InChI Key: RYMWBQHSBRCBQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)C(=CC=C2)F
• Molecular Formula: C10H9FO
• DSSTOX Substance ID: DTXSID10460090
• Molecular Weight: 164.18 g/mol
• CAS RN: 628731-58-8

Description

8-Fluoro-1-tetralone is a chemical compound with the molecular formula C10H9FO. It has a molecular weight of 164.18. The compound is a white to pale-yellow solid or liquid.

Synthesis Analysis

The synthesis of 8-Fluoro-1-tetralone involves formylation, aromatization, and alkylation to give 8-fluoro-1-isopropoxy-5-methoxy-2-naphthaldehyde. This compound is then condensed with a phosphonosuccinate, deprotected, cyclized, and methylated to give the ethyl 9-fluoro-10-isopropoxy-4, 6-dimethoxy-2-carboxylate.

Molecular Structure Analysis

The InChI code for 8-Fluoro-1-tetralone is 1S/C10H9FO/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1,3,5H,2,4,6H2. The compound has a density of 1.198g/cm3.

Chemical Reactions Analysis

The chemical reactions of 8-Fluoro-1-tetralone involve formylation, aromatization, and alkylation to produce 8-fluoro-1-isopropoxy-5-methoxy-2-naphthaldehyde. This compound is then condensed with a phosphonosuccinate, deprotected, cyclized, and methylated.

Physical And Chemical Properties Analysis

8-Fluoro-1-tetralone has a molecular weight of 164.18 and a molecular formula of C10H9FO. It has a density of 1.198g/cm3. The boiling point is 267.8ºC at 760 mmHg. The compound is a white to pale-yellow solid or liquid.

Scientific Research Applications

Cancer Therapy Research

8-Fluoro-1-tetralone has been utilized in the development of novel intramolecular charge transfer (ICT) based 2-benzylidene-1-tetralones. These compounds contain nitrogen mustard and are designed for drug release monitoring and cervical cancer therapy. .

Molecular Dynamics Simulations

. This application is vital for predicting molecular behavior and interactions at the atomic level.

Safety and Hazards

The safety information for 8-Fluoro-1-tetralone includes the following hazard statements: H302-H315-H319-H335. This means it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for 8-Fluoro-1-tetralone could involve its potential applications in various fields of research and industry. For example, certain tetralones have demonstrated bioactive properties, suggesting potential uses in pharmaceutical applications.

Mechanism of Action

Mode of Action

The presence of a fluorine atom in the compound may enhance its reactivity and influence its interaction with biological targets .

Biochemical Pathways

Fluorinated compounds are known to influence various biochemical pathways due to the unique properties of fluorine . The downstream effects of these interactions can vary widely, depending on the specific pathways involved.

Pharmacokinetics

The presence of a fluorine atom can potentially affect these properties, as fluorine is known to influence the bioavailability and metabolic stability of pharmaceutical compounds .

Result of Action

The compound’s fluorine atom can potentially influence its reactivity and interaction with biological targets, leading to various molecular and cellular effects .

Action Environment

The action, efficacy, and stability of 8-Fluoro-1-tetralone can be influenced by various environmental factors . These can include factors such as pH, temperature, and the presence of other molecules in the environment. The compound’s fluorine atom can also influence its environmental stability .

Synthesis routes and methods

Procedure details

The amine (Intermediate J3, 1.83 g, 11.3 mmol) in CH2Cl2 (17 mL) was added to BF3.OEt2 (2.80 mL, 22.1 mmol) at −15° C. More CH2Cl2 (20 mL) was added to the precipitate. Next, t-butyl nitrite (1.8 mL, 12.9 mmol) in CH2Cl2 (20 mL) was added at −15° C. and stirred for 10 min. and at 0° C. for 20 m. The mixture was diluted with pentane (40 mL), filtered and the solids were collected, washed with ether, and dried under vacuum. The solids were placed in a flask and heated to 115° C. for 10–15 min. followed by addition of 2N NaOH and CHCl3. The suspension was filtered and the aqueous phase was extracted with CHCl3. The organic layers were combined, dried over MgSO4, filtered and purified by chromatography on SiO2 with 15% EtOAc:Hx. The product, 8-fluoro-3,4-dihydro-2H-naphthalen-1-one (Intermediate J4) was isolated; 750 mg (40%).